Cas no 2140952-80-1 (6-(2-hydroxypent-4-yn-1-yl)aminopyrazine-2-carboxylic acid)

• Product Name: 6-(2-hydroxypent-4-yn-1-yl)aminopyrazine-2-carboxylic acid
• CAS No: 2140952-80-1
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 5890373
• PubChem ID: 165778949
• Update Time: 2025-08-05

6-(2-hydroxypent-4-yn-1-yl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-hydroxypent-4-yn-1-yl)aminopyrazine-2-carboxylic acid
• 2140952-80-1
• 6-[(2-hydroxypent-4-yn-1-yl)amino]pyrazine-2-carboxylic acid
• EN300-1449825

• Inchi： 1S/C10H11N3O3/c1-2-3-7(14)4-12-9-6-11-5-8(13-9)10(15)16/h1,5-7,14H,3-4H2,(H,12,13)(H,15,16)
• InChI Key： QHPXHQUDSHUUFX-UHFFFAOYSA-N
• SMILES： OC(CC#C)CNC1C=NC=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 95.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 6-(2-hydroxypent-4-yn-1-yl)aminopyrazine-2-carboxylic acid

Introduction to 6-(2-hydroxypent-4-yn-1-yl)aminopyrazine-2-carboxylic acid (CAS No. 2140952-80-1)

6-(2-hydroxypent-4-yn-1-yl)aminopyrazine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2140952-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its amino and carboxylic acid functional groups, as well as the presence of a propargyl alcohol moiety, make it a promising candidate for further investigation in various therapeutic contexts.

The structure of 6-(2-hydroxypent-4-yn-1-yl)aminopyrazine-2-carboxylic acid consists of a pyrazine core substituted with a 2-hydroxypent-4-ynyl group at the 6-position and an amino group at the 2-position. The propargyl alcohol functionality introduces a reactive alkyne group, which can be further modified through various chemical reactions, such as coupling or polymerization, to explore new derivatives with enhanced properties. This versatility makes the compound particularly interesting for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in pyrazine derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these derivatives, 6-(2-hydroxypent-4-yn-1-yl)aminopyrazine-2-carboxylic acid stands out due to its unique structural motif, which may contribute to its potential therapeutic effects. The presence of both hydroxyl and amino groups provides multiple sites for interaction with biological targets, while the alkyne group offers opportunities for further chemical modifications.

One of the most compelling aspects of this compound is its potential application in drug discovery and development. The pyrazine core is a common scaffold in many pharmacologically active molecules, and modifications to this core can lead to novel compounds with improved efficacy and reduced side effects. The propargyl alcohol group in particular is a versatile handle that can be used to attach other functional groups or biomolecules through reactions such as Sonogashira coupling or click chemistry. These reactions are widely used in medicinal chemistry to create complex molecular architectures with tailored biological activities.

Recent studies have highlighted the importance of pyrazine derivatives in addressing various diseases. For instance, pyrazine-based compounds have been investigated for their potential role in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with specific neural receptors makes them attractive candidates for drug development. Additionally, pyrazine derivatives have shown promise in combating resistant bacterial infections, where their unique chemical structures may help overcome existing challenges posed by antibiotic resistance.

The synthesis of 6-(2-hydroxypent-4-yn-1-yl)aminopyrazine-2-carboxylic acid involves multiple steps that require careful optimization to ensure high yield and purity. The starting materials typically include pyrazine derivatives that undergo functionalization at the desired positions using appropriate reagents. For example, the introduction of the propargyl alcohol group can be achieved through nucleophilic substitution or metal-catalyzed coupling reactions. The choice of reaction conditions depends on factors such as reaction temperature, solvent system, and catalyst selection.

In terms of biological evaluation, preliminary studies on 6-(2-hydroxypent-4-yn-1-yl)aminopyrazine-2-carboxylic acid have revealed interesting properties that warrant further investigation. In vitro assays have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Furthermore, its interaction with cellular components has been explored using spectroscopic techniques, which indicate that it may bind to specific proteins or enzymes involved in disease pathways.

The pharmacokinetic profile of this compound is also an important consideration for its potential therapeutic use. Studies have begun to investigate how 6-(2-hydroxypent-4-yn-1-yl)aminopyrazine-2-carboxylic acid is absorbed, distributed, metabolized, and excreted by the body. These studies are crucial for understanding its bioavailability and for predicting any potential side effects. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize metabolites and identify any degradation products formed after administration.

One exciting aspect of working with pyrazine derivatives is the opportunity to explore structure/activity relationships (SAR). By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. This approach has led to the discovery of many lead compounds that have advanced into clinical trials. For example, modifications to the substituents on the pyrazine ring can alter binding affinity to target proteins or enzymes, thereby fine-tuning the pharmacological properties of the compound.

The future directions for research on 6-(2-hydroxypent-4-ynl)aminopyrazinecarboxylic acid are numerous and exciting. Further exploration of its biological activities will be essential to determine its potential therapeutic applications. Additionally, synthetic chemists may develop new methods for modifying this compound or related derivatives to enhance their efficacy or reduce toxicity. Collaborations between chemists and biologists will be crucial in translating laboratory findings into tangible benefits for patients.

In conclusion,6-(2-hydroxypent -4 -yn -1 - yl ) aminopy raz ine - 2 - car box ylic ac id ( CAS No . 214095280 -1) represents a promising area of research within pharmaceutical chemistry . Its unique structure , combined with recent advances in synthetic methodologies , makes it an attractive candidate for further investigation . As our understanding of its biological activities grows , so too will its potential applications in medicine . The continued exploration of this compound and related derivatives will undoubtedly contribute valuable insights into drug discovery and development .